Cas no 6179-14-2 ((2,5-Dimethyl-1-benzothien-3-yl)acetic acid)

• Product Name: (2,5-Dimethyl-1-benzothien-3-yl)acetic acid
• CAS No: 6179-14-2
• MF: C₁₂H₁₂O₂S
• MW: 220.287482261658
• CID: 955177
• PubChem ID: 600422
• Update Time: 2025-04-19

(2,5-Dimethyl-1-benzothien-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2,5-Dimethyl-1-benzothien-3-yl)acetic acid
• 2-(2,5-dimethyl-1-benzothiophen-3-yl)acetic acid
• DTXSID10344927
• (2,5-Dimethyl-1-benzothien-3-yl)acetic acid #
• PPQSTBXLLLHYPC-UHFFFAOYSA-N
• 6179-14-2
• (2,5-Dimethylbenzo(b)thien-3-yl)acetic acid
• SCHEMBL17224755

• Inchi： 1S/C12H12O2S/c1-7-3-4-11-10(5-7)9(6-12(13)14)8(2)15-11/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key： PPQSTBXLLLHYPC-UHFFFAOYSA-N
• SMILES： S1C(C)=C(CC(=O)O)C2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 220.05580079g/mol
• Monoisotopic Mass: 220.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.5Ų